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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B1607250

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mordant Orange 6, also known by its Colour Index designation C.I. 26520, is a synthetic azo
dye belonging to the mordant dye class. Its molecular structure, characterized by a double azo
linkage, allows for the formation of stable complexes with metal salts, or mordants. This
property is fundamental to its primary application in the dyeing of various textiles, where the
mordant acts as a fixing agent to enhance the dye's fastness properties. This technical guide
provides a comprehensive review of the known uses of Mordant Orange 6, with a focus on its
application in textile dyeing. It consolidates available quantitative data, details experimental
protocols, and presents visual representations of key processes to serve as a valuable
resource for researchers and professionals in related fields.

Physicochemical Properties

A summary of the key physicochemical properties of Mordant Orange 6 is presented in the
table below. This data is essential for understanding the dye's behavior in various applications.
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Property Value Reference
C.l. Name Mordant Orange 6, 26520 [1]
Molecular Formula C19H12NaNa206S [1]
Molecular Weight 470.37 g/mol [1]

CAS Registry Number

3564-27-0/ 25747-21-1

[1]

Appearance

Red-orange powder

[1]

Solubility in Water

80 g/L at 80 °C

[1]

Solubility in other solvents

Slightly soluble in Ethanol and
Acetone

[1]

Behavior in Concentrated
H2S0Oa4

Red-light purple, turns yellow-

light orange upon dilution

[1]

Behavior in Concentrated HCI

Purple, decolorizes upon

standing

[1]

Applications of Mordant Orange 6

The primary and most well-documented application of Mordant Orange 6 is in the dyeing of

protein and polyamide fibers. It is also utilized, to a lesser extent, in other areas.

Textile Dyeing and Printing

Mordant Orange 6 is extensively used for dyeing wool, silk, nylon, leather, and fur.[1] It can be

applied to loose fibers, yarns, and fabrics. The dyeing process relies on the formation of a

coordination complex between the dye, a metal mordant, and the fiber. The choice of mordant

significantly influences the final color and fastness properties of the dyed textile.

Color Variation with Different Mordants:
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Mordant Resulting Color on Wool Reference
Aluminum Brilliant orange to dark orange [1]
Chromium Dark red-light orange [1]

Fastness Properties on Wool:

The following table summarizes the fastness properties of wool dyed with Mordant Orange 6
according to ISO and AATCC standards. Fastness is rated on a scale of 1 to 5 (or 8 for light
fastness), with higher numbers indicating better fastness.

e T ISO. Standard AATCC Standard Reference
Rating Rating
Ironing 3 3 [1]
Light Fastness 6 5-6 [1]
Fulling 4 4 [1]
Perspiration 2 5 [1]
Soaping 5 4-5 [1]
Water 4-5 - [1]
Alkali 5 - [1]
Acid - 5 [1]

A study by Ding and Freeman (2017) demonstrated that Mordant Orange 6 can also be
effectively applied to cotton, a cellulosic fiber, through a two-step, two-bath mordanting and
dyeing process.[2]

pH Indicator

While less documented than its dyeing applications, Mordant Orange 6 is reported to function
as a pH indicator, changing color over a specific pH range.
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pH Range Color Change

10.5-12.0 Yellow to Red

Note: Detailed protocols for the preparation and use of Mordant Orange 6 as a pH indicator
are not readily available in the reviewed literature.

Other Potential Applications

Some sources mention the use of Mordant Orange 6 in coloring paper and its potential as an
analytical reagent. However, detailed scientific studies or protocols for these applications are
not well-documented in the available literature. The speculative mentions of its use in relation
to "anti-AIDS agents" and "soy sauce" are not substantiated by any scientific evidence found

during this review.

Experimental Protocols
Synthesis of Mordant Orange 6

The synthesis of Mordant Orange 6 involves a two-step diazotization and coupling reaction.

Step 1: Diazotization

Reaction

Diazotizing Agent
(e.g., NaNO2/HCI)
;(Diazonium Salt Intermediate

@-((4-Aminophenyl)diazenyl)benzenesulfonic aci(y Coupling Reaction

2-Hydroxybenzoic acid
(Salicylic acid)

Step 2: Azo Coupling

Mordant Orange 6 }

Click to download full resolution via product page
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Manufacturing process of Mordant Orange 6.

Methodology:

The synthesis is achieved through the diazotization of 4-((4-
aminophenyl)diazenyl)benzenesulfonic acid, followed by a coupling reaction with 2-
hydroxybenzoic acid (salicylic acid).[1]

General Protocol for Mordant Dyeing of Wool with
Mordant Orange 6

This protocol is a generalized procedure based on standard mordant dyeing techniques.

(Scouring of Wool Fibers)

Y
Greparation of Mordant Bat@

(Mordanting of WooD

Y
G’reparation of Dye Bat@

Y
(Dyeing of Mordanted WooD

v
(Rinsing and Drying:D
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General workflow for mordant dyeing of wool.

. Scouring (Cleaning the Wool):
Prepare a solution of a neutral soap or detergent in warm water.
Immerse the wool fibers in the solution and gently agitate.
Rinse the fibers thoroughly with clean water to remove all soap and impurities.
Gently squeeze out excess water.

. Mordanting:
Select a mordant (e.g., aluminum sulfate or potassium dichromate).
Dissolve the mordant in hot water in a non-reactive pot (e.g., stainless steel).
Add enough cold water to the pot to allow the wool fibers to move freely.
Immerse the scoured, wet wool into the mordant bath.

Slowly heat the bath to a simmer (around 80-90°C) and maintain for approximately 1 hour,
stirring gently occasionally.

Allow the bath to cool, then remove the wool.
Rinse the mordanted wool thoroughly.
. Dyeing:
Dissolve the Mordant Orange 6 powder in hot water in a separate non-reactive pot.
Add enough cold water to the dyebath for the fibers to be fully submerged.
Immerse the wet, mordanted wool into the dyebath.

Slowly heat the dyebath to a simmer and maintain for 1-2 hours, or until the desired color is
achieved.
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Allow the dyebath to cool completely.

d. Finishing:

Remove the dyed wool from the dyebath.

Rinse with clean water until the water runs clear.

Gently squeeze out excess water and allow to air dry away from direct sunlight.

Optimized Protocol for Dyeing Cotton with Mordant
Orange 6 (Based on Ding and Freeman, 2017)

This protocol is adapted from the findings of Ding and Freeman for applying Mordant Orange
6 to cotton fabric.[2]
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4 Step 1: Pre-treatment (Mordanting) )

(Scour Cotton Fabric)

Prepare Mordant Bath
(e.g., FeSO0a4 or Al2(S0a4)3)
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(Heat and Maintain Temperatureg
. J

4 %ep 2: Dyeing )

G’repare Mordant Orange 6 Dye Bat@

:
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'

(Heat and Maintain Temperature)

(Rinse and Waer

Click to download full resolution via product page

Optimized two-step workflow for dyeing cotton.
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a. Pre-treatment (Mordanting):
e Scour the cotton fabric to remove any impurities.

e Prepare a mordant bath containing either ferrous sulfate (FeSOa4) or aluminum sulfate
(Al2(S0Oa4)3).

e Immerse the scoured cotton fabric in the mordant bath.

e Heat the bath and maintain at the optimized temperature and time as determined by the
study.

b. Dyeing:
e Prepare a separate dyebath with Mordant Orange 6.
o Transfer the mordanted and rinsed cotton fabric to the dyebath.

» Heat the dyebath to the optimized temperature and maintain for the specified duration to
achieve the desired shade.

» After dyeing, the fabric should be thoroughly rinsed and washed to remove any unfixed dye.

For precise concentrations, temperatures, and durations, it is highly recommended to consult
the original research paper by Ding and Freeman (2017).

Conclusion

Mordant Orange 6 is a versatile mordant dye with its primary application firmly established in
the textile industry for dyeing protein and polyamide fibers. Its utility can be extended to
cellulosic fibers like cotton through optimized mordanting procedures. The color and fastness
properties are highly dependent on the chosen mordant, offering a degree of flexibility in the
final product. While its use as a pH indicator is noted, further research is required to establish
standardized protocols. The potential for other applications, such as in analytical chemistry,
remains an area for future investigation. This guide provides a foundational understanding of
the synthesis, properties, and applications of Mordant Orange 6, serving as a valuable starting
point for researchers and industry professionals.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1607250?utm_src=pdf-body
https://www.benchchem.com/product/b1607250?utm_src=pdf-body
https://www.benchchem.com/product/b1607250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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